Cas no 16720-05-1 (6H-Dibenzo[b,d]pyran-3-ol,2-hexyl-7,8,9,10-tetrahydro-6,6-dimethyl-)

• Product name: 6H-Dibenzo[b,d]pyran-3-ol,2-hexyl-7,8,9,10-tetrahydro-6,6-dimethyl-
• CAS No: 16720-05-1
• MF: C₂₁H₃₀O₂
• MW: 314.4617
• CID: 199241
• PubChem ID: 28012

6H-Dibenzo[b,d]pyran-3-ol,2-hexyl-7,8,9,10-tetrahydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-3-ol,2-hexyl-7,8,9,10-tetrahydro-6,6-dimethyl-
• 2-hexyl-6,6-dimethyl-7,8,9,10-tetrahydrobenzo[c]chromen-3-ol
• 7,8,9,10-Tetrahydro-6,6-dimethyl-2-hexyl-6H-dibenzo[b,d]pyran-3-ol
• 6,6-Dimethyl-2-hexyl-7,8,9,10-tetrahydro-6H-dibenzo(b,d)pyran-3-ol
• 6H-DIBENZO(b,d)PYRAN-3-OL, 6,6-DIMETHYL-2-HEXYL-7,8,9,10-TETRAHYDRO-
• DTXSID30168248
• 16720-05-1

• Inchi： InChI=1S/C21H30O2/c1-4-5-6-7-10-15-13-17-16-11-8-9-12-18(16)21(2,3)23-20(17)14-19(15)22/h13-14,22H,4-12H2,1-3H3
• InChI Key： LTKDQQKMLKFYNJ-UHFFFAOYSA-N
• SMILES： CCCCCCC1=C(O)C=C2C(C3CCCCC=3C(O2)(C)C)=C1

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 5.9

Experimental Properties

• PSA: 29.46